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Compound of Interest

Compound Name: Furyl hydroxymethyl ketone

Cat. No.: B046300

Essential Safety and Handling Guide for Furyl
Hydroxymethyl Ketone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Furyl hydroxymethyl ketone in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Compound Name Furyl hydroxymethyl ketone

1-(furan-2-yl)-2-hydroxyethanone, 2-

Synonyms Hydroxyacetylfuran
CAS Number 17678-19-2
Molecular Formula CeHeOs3

Molecular Weight 126.11 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
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Furyl hydroxymethyl ketone is considered a hazardous substance. Based on data for the

closely related compound 2-furyl methyl ketone, it should be handled with utmost care. The

primary hazards include potential moderate flammability and irritation to the skin and eyes.[1]

Inhalation and ingestion are also potential routes of exposure that must be avoided.

Summary of Required Personal Protective Equipment:

Protection Type Recommended Equipment

) Chemical safety goggles or a face shield where
Eye/Face Protection o i
splashing is possible.

- Gloves: Butyl or nitrile rubber gloves are
recommended for handling ketones.[2][3]
) ] Ensure gloves are of a suitable thickness and
Skin Protection _
are inspected before use. - Lab Coat: A flame-
resistant lab coat should be worn. - Footwear:

Closed-toe shoes are mandatory.

A NIOSH-approved respirator with an organic
_ _ vapor cartridge is required if working outside of
Respiratory Protection _ ,
a fume hood or if vapors/aerosols are likely to

be generated.[4]

Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls:

Ventilation: All handling of Furyl hydroxymethyl ketone must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[5]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be
readily accessible in the immediate work area.[4]

. Pre-Handling Checkilist:

Confirm availability and proper functioning of all required PPE.
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Ensure the chemical fume hood is operational.

Locate the nearest fire extinguisher, spill kit, and first aid station.

Review the Safety Data Sheet (SDS) for Furyl hydroxymethyl ketone and any other
chemicals being used in the procedure.

. Handling Protocol:

Donning PPE: Put on all required PPE before entering the designated handling area.

Transferring the Chemical:

o Use a chemical-resistant spatula or scoop for solids.

o For liquids, use a calibrated pipette or a graduated cylinder.

o Avoid creating dust or aerosols.

During the Experiment:

o

Keep all containers with Furyl hydroxymethyl ketone tightly sealed when not in use.

[¢]

Work with the smallest quantity of the chemical necessary for the experiment.

[¢]

Avoid contact with skin, eyes, and clothing.[4]

[e]

Do not eat, drink, or smoke in the laboratory.

Post-Handling:

o Thoroughly clean the work area with an appropriate solvent.

o Wash hands and any exposed skin with soap and water after removing gloves.

. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[5]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[5]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

« Spill:

Evacuate the area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

[e]

disposal.

[e]

Ventilate the area and wash the spill site after material pickup is complete.
Disposal Plan
All waste containing Furyl hydroxymethyl ketone must be treated as hazardous waste.
» Waste Collection:
o Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.
o Do not mix with other incompatible waste streams.
o Container Labeling:

o Label waste containers with "Hazardous Waste," the full chemical name ("Furyl
hydroxymethyl ketone"), and the associated hazards (e.g., "Flammable," "Irritant").

o Storage:
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o Store waste containers in a designated, well-ventilated, and secondary containment area
away from heat and ignition sources.

e Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Furyl hydroxymethyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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